Ethyl 2-cyano-3-ethylpent-2-enoate
Overview
Description
Ethyl 2-cyano-3-ethylpent-2-enoate is a chemical compound with the molecular formula C10H15NO2 . It is available for purchase for pharmaceutical testing .
Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 181.23 g/mol . The compound should be stored at a temperature of 4 degrees Celsius .Scientific Research Applications
1. Crystal Structure Analysis
Ethyl 2-cyano-3-ethylpent-2-enoate and its derivatives have been studied for their crystal packing characteristics. Zhang et al. (2011) discovered that ethyl (2Z)-2-cyano-3-[(4-ethoxyphenyl)amino]prop-2-enoate forms a unique crystal structure involving rare N⋯π and O⋯π interactions (Zhang, Wu, & Zhang, 2011).
2. Synthetic Chemistry
Ethyl 2-cyano-3-ethylpent-2-enoates have been synthesized via various methods. Seino et al. (2017) reported their synthesis through a coupling reaction catalyzed by [RuHCl(CO)(PPh3)3], revealing the structure and formation mechanism of these compounds (Seino et al., 2017).
3. Synthesis of Derivatives
These compounds are used in the synthesis of various derivatives. For instance, Darehkordi et al. (2018) utilized ethyl 2-cyano-4,4,4-trifluoro-3-(phenylamino)but-2-enoates in the synthesis of (trifluoromethyl)quinoline-3-carbonitrile derivatives (Darehkordi, Talebizadeh, & Anary‐Abbasinejad, 2018).
4. Molecular Modeling
These compounds have also been the subject of molecular modeling studies. For example, Zhang et al. (2012) investigated the unusual C⋯π interaction in ethyl (2Z)-2-cyano-3-[(3-fluoro-4-methoxyphenyl)amino]prop-2-enoate using ab initio computations (Zhang, Tong, Wu, & Zhang, 2012).
5. Thermodynamic Characteristics
Kos et al. (2017) conducted a study on the thermodynamic characteristics of ethyl-2-cyano-3-(furan-2-yl)-prop-2-enoate derivatives, providing insights into their enthalpic characteristics (Kos, Sobechko, Horak, Sergeev, & Dibrivnyi, 2017).
Safety and Hazards
Ethyl 2-cyano-3-ethylpent-2-enoate is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as a flammable liquid, can cause skin irritation and serious eye irritation, and may cause respiratory irritation . A Material Safety Data Sheet (MSDS) is available for more detailed safety information .
Mechanism of Action
Target of Action
Ethyl 2-cyano-3-ethylpent-2-enoate is a chemical compound that is used in various research and industrial applications . .
Mode of Action
It is known to participate in chemical reactions such as the knoevenagel condensation . In this reaction, a carbon nucleophile is added to a carbonyl function of an aldehyde, followed by a dehydration, yielding the corresponding ethyl 2-cyano-3-substituted aryl/alkyl acrylate compounds .
Biochemical Pathways
It is known to be involved in the synthesis of entacapone, a drug used in the treatment of parkinson’s disease .
Pharmacokinetics
It is known that the compound is a liquid at room temperature , which may influence its bioavailability and pharmacokinetics.
Action Environment
It is known that the compound is stable at room temperature .
Properties
IUPAC Name |
ethyl 2-cyano-3-ethylpent-2-enoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO2/c1-4-8(5-2)9(7-11)10(12)13-6-3/h4-6H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSEDKDYNLMQYJO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=C(C#N)C(=O)OCC)CC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50325396 | |
Record name | Ethyl 2-cyano-3-ethylpent-2-enoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50325396 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
868-04-2 | |
Record name | 868-04-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=409975 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Ethyl 2-cyano-3-ethylpent-2-enoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50325396 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 2-cyano-3-ethyl-2-pentenoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.